molecular formula C7H16N2O B8347094 1,1-Dimethylbutylurea

1,1-Dimethylbutylurea

Cat. No.: B8347094
M. Wt: 144.21 g/mol
InChI Key: YNTARSQYHLHBGV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,1-Dimethylbutylurea (CAS: Not explicitly provided in evidence) is a urea derivative characterized by two methyl groups attached to one nitrogen atom and a butyl group attached to the adjacent nitrogen. Urea derivatives are widely studied for their applications in organic synthesis, pharmaceuticals, and material science. For example, 1,1-dimethylurea (CAS: 598-94-7) shares a similar N,N-dimethyl substitution pattern and is noted for its use in synthetic chemistry .

Properties

Molecular Formula

C7H16N2O

Molecular Weight

144.21 g/mol

IUPAC Name

2-methylpentan-2-ylurea

InChI

InChI=1S/C7H16N2O/c1-4-5-7(2,3)9-6(8)10/h4-5H2,1-3H3,(H3,8,9,10)

InChI Key

YNTARSQYHLHBGV-UHFFFAOYSA-N

Canonical SMILES

CCCC(C)(C)NC(=O)N

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Physicochemical Properties

The following table summarizes key structural and physicochemical data for 1,1-dimethylbutylurea and related compounds:

Compound Name CAS Number Molecular Formula Molecular Weight (g/mol) Key Structural Features
1,1-Dimethylbutylurea Not provided C₇H₁₆N₂O ~144.22 (calculated) N,N-dimethyl, N-butyl substitution
1,1-Dimethylurea 598-94-7 C₃H₈N₂O 88.11 N,N-dimethyl substitution
1,1-Diphenylurea 603-54-3 C₁₃H₁₂N₂O 212.25 N,N-diphenyl substitution
3-Cyclohexyl-1,1-diisobutylurea 57883-90-6 C₁₅H₃₀N₂O 254.41 N,N-diisobutyl, cyclohexyl substitution
1-Ethyl-1,3-diphenylurea 64544-71-4 C₁₅H₁₆N₂O 240.30 N-ethyl, N,N-diphenyl substitution

Key Observations :

  • Aromatic vs. Aliphatic Groups : Aromatic substituents (e.g., diphenyl in 1,1-diphenylurea) enhance π-π interactions, influencing crystallinity and thermal stability .

Reactivity Trends :

  • Electron-withdrawing groups (e.g., chloro in 3-(4-chloro-2-methylphenyl)-1,1-dibutylurea) enhance electrophilicity at the urea carbonyl, facilitating nucleophilic attacks .
  • Steric hindrance from branched alkyl groups (e.g., isobutyl) slows reaction kinetics in substitution reactions .

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